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Compound of Interest

Compound Name: 7-Methyldecanoyl-CoA

Cat. No.: B15598062

For Researchers, Scientists, and Drug Development Professionals

Introduction: 7-Methyldecanoyl-CoA is a branched-chain acyl-coenzyme A (acyl-CoA)
molecule. Acyl-CoAs are central metabolites in numerous cellular processes, including fatty
acid metabolism, energy production, and the biosynthesis of complex lipids. Branched-chain
fatty acids and their CoA derivatives play significant roles in cellular signaling and have been
implicated in various physiological and pathological states. This technical guide provides a
detailed overview of the available physicochemical properties, potential metabolic context, and
analytical methodologies relevant to 7-Methyldecanoyl-CoA.

Physicochemical Properties

Quantitative data for 7-Methyldecanoyl-CoA is limited. The following table summarizes known
values and includes estimates based on structurally similar acyl-CoA compounds. These
estimates should be used as a guideline and are not experimentally determined values for 7-
Methyldecanoyl-CoA.
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Property Value Source/Basis for Estimate
Molecular Formula Cs2Hs56N7017P3S
Molecular Weight 935.81 g/mol
Data for related long-chain
Melting Point Not available acyl-CoAs suggests they are
solids at room temperature.
Acyl-CoAs are generally not
N ) ] characterized by boiling points
Boiling Point Not available o
due to their high molecular
weight and thermal instability.
Based on the properties of
- Soluble in water and polar other acyl-CoAs which are
Solubility ] ) )
organic solvents soluble in aqueous solutions
and solvents like methanol.[1]
The molecule contains multiple
pKa Not available acidic phosphate groups,

suggesting a low overall pKa.

Metabolic Context of Branched-Chain Acyl-CoAs

7-Methyldecanoyl-CoA is a derivative of a branched-chain fatty acid. The metabolism of

branched-chain fatty acids is intertwined with the catabolism of branched-chain amino acids

(BCAASs) such as valine, leucine, and isoleucine. These amino acids can be converted into

branched-chain a-keto acids, which are then oxidatively decarboxylated to form branched-

chain acyl-CoAs. These acyl-CoAs can then enter various metabolic pathways, including the

Krebs cycle or be used for the synthesis of more complex lipids.

The diagram below illustrates a generalized pathway for the metabolism of branched-chain

fatty acids, indicating the potential position of 7-Methyldecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [7-Methyldecanoyl-CoA: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598062#physicochemical-properties-of-7-
methyldecanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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